Cas no 1260934-87-9 (1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid)

1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a pyridine and piperidine scaffold, with a carboxylic acid functional group. This structure suggests potential utility in medicinal chemistry, particularly as a pharmacophore for targeting specific biological pathways. The presence of the chlorophenyl and oxadiazole moieties may enhance binding affinity and metabolic stability, while the carboxylic acid group offers opportunities for further derivatization or salt formation. Its well-defined molecular architecture makes it a candidate for research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s purity and structural integrity are critical for reproducible experimental results.
1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid structure
1260934-87-9 structure
Product Name:1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid
CAS No:1260934-87-9
MF:C19H17ClN4O3
MW:384.816282987595
MDL:MFCD18201580
CID:3165788
PubChem ID:49814174
Update Time:2025-06-14

1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid
    • BS-3311
    • STL080936
    • AKOS005711977
    • 1-(3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl)piperidine-4-carboxylic acid
    • CS-0315213
    • 1-(3-(3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxylicacid
    • 1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
    • 1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-pyridin-2-yl}piperidine-4-carboxylic acid
    • 1-(3-(3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxylic acid
    • 1-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxylic acid
    • 1260934-87-9
    • BBL005010
    • MDL: MFCD18201580
    • Inchi: 1S/C19H17ClN4O3/c20-14-4-1-3-13(11-14)16-22-18(27-23-16)15-5-2-8-21-17(15)24-9-6-12(7-10-24)19(25)26/h1-5,8,11-12H,6-7,9-10H2,(H,25,26)
    • InChI Key: PLAZEPLTYBSDJR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NOC(C2=CC=CN=C2N2CCC(C(=O)O)CC2)=N1

Computed Properties

  • Exact Mass: 384.0989181Da
  • Monoisotopic Mass: 384.0989181Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 92.4Ų

1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C610280-5mg
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9
5mg
$ 50.00 2022-06-06
TRC
C610280-10mg
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9
10mg
$ 65.00 2022-06-06
TRC
C610280-50mg
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9
50mg
$ 160.00 2022-06-06
Apollo Scientific
OR311000-500mg
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9
500mg
£245.00 2023-09-02
Apollo Scientific
OR311000-1g
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9
1g
£370.00 2023-09-02
Chemenu
CM491189-1g
1-(3-(3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxylic acid
1260934-87-9 97%
1g
$295 2023-02-18
Matrix Scientific
118565-500mg
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-pyridin-2-yl}piperidine-4-carboxylic acid, >90%
1260934-87-9 >90%
500mg
$429.00 2023-09-08
Matrix Scientific
118565-1g
1-{3-[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-pyridin-2-yl}piperidine-4-carboxylic acid, >90%
1260934-87-9 >90%
1g
$643.00 2023-09-08
Key Organics Ltd
BS-3311-50mg
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
BS-3311-1MG
1-{3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid
1260934-87-9 >90%
1mg
£37.00 2025-02-09

Additional information on 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid

Comprehensive Overview of 1-{3-3-(3-Chlorophenyl)-1,2,4-Oxadiazol-5-ylpyridin-2-yl}piperidine-4-Carboxylic Acid (CAS No. 1260934-87-9)

The compound 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid (CAS No. 1260934-87-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique oxadiazole and piperidine moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets. The presence of the 3-chlorophenyl group further enhances its binding affinity, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for heterocyclic compounds like 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid has surged, driven by their versatility in designing small-molecule inhibitors. This compound's oxadiazole ring is known for its stability and ability to mimic peptide bonds, which is crucial for developing enzyme inhibitors. Additionally, the piperidine-4-carboxylic acid moiety contributes to its solubility and pharmacokinetic properties, making it a valuable asset in lead optimization processes. These attributes align with current trends in precision medicine and targeted therapy, where specificity and efficacy are paramount.

One of the most frequently searched questions about this compound revolves around its synthetic route and applications in drug development. The synthesis of 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid typically involves multi-step reactions, including cyclization and coupling techniques. Researchers often explore its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known pharmacophores. The compound's CAS No. 1260934-87-9 is frequently referenced in patents and scientific literature, highlighting its relevance in innovative therapeutics.

Another area of interest is the compound's role in neuropharmacology. The piperidine core is a common feature in many CNS-active drugs, and the incorporation of the oxadiazole ring could enhance its blood-brain barrier permeability. This makes 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid a potential candidate for treating neurological disorders, a topic that resonates with the growing focus on mental health and neurodegenerative diseases. Its mechanism of action, however, remains under investigation, with studies aiming to elucidate its interactions with neurotransmitter receptors.

From a green chemistry perspective, the synthesis and application of this compound also align with the push for sustainable drug development. Researchers are exploring eco-friendly methods to produce 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid, such as catalytic processes and solvent-free reactions. This approach not only reduces environmental impact but also improves the scalability of its production. The compound's bioisosteric properties further contribute to its appeal, as it can replace less sustainable or more toxic moieties in drug design.

In summary, 1-{3-3-(3-chlorophenyl)-1,2,4-oxadiazol-5-ylpyridin-2-yl}piperidine-4-carboxylic acid (CAS No. 1260934-87-9) represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of targeted therapies and neurological applications. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.